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Compound of Interest

Compound Name: Homarylamine Hydrochloride

Cat. No.: B163058

For Researchers, Scientists, and Drug Development Professionals

Abstract

Homarylamine Hydrochloride, also known by its synonyms N-methyl-3,4-
methylenedioxyphenethylamine (MDMPEA) and MK-71, is a phenethylamine derivative
intended for research and forensic applications.[1][2] A thorough review of publicly available
toxicological data reveals significant gaps in our understanding of its safety profile. While
classified for acute hazards, comprehensive studies on chronic toxicity, genotoxicity,
carcinogenicity, and reproductive effects are notably absent. This technical guide synthesizes
the available safety information, highlights the considerable data deficiencies, and provides a
comparative context with structurally related phenethylamine compounds. All personnel
handling this substance should exercise extreme caution and adhere to rigorous safety
protocols, assuming high toxicity in the absence of complete data.

Chemical and Physical Properties

Homarylamine Hydrochloride is the hydrochloride salt of Homarylamine. Its fundamental
properties are summarized below.
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Chemical Name

2-(1,3-benzodioxol-5-yl)-N-
methylethanamine;hydrochlori
de

[3]

MDMPEA, MK-71, N-
Methylhomopiperonylamine, N-

Synonyms methyl-3,4- [1][2]
Methylenedioxyphenethylamin
e

CAS Number 533-10-8 [11[3]

Molecular Formula

C10H13NO2 « HCI

[1]2]

Molecular Weight 215.7 g/mol [1][2]

Appearance Crystalline solid [2]
DMF: 30 mg/ml, DMSO: 30

Solubility mg/ml, Ethanol: 5 mg/ml, PBS [2]

(pH 7.2): 10 mg/ml

Hazard Identification and Classification

Homarylamine Hydrochloride is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute

exposure.
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Hazard Class GHS Category Hazard Statement References

H302: Harmful if

Acute Toxicity, Oral Category 4 [3][4]
swallowed

Skin H315: Causes skin

) o Category 2 o [3][4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

i Category 2A N [31[4]

Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 _ o [3][4]
respiratory irritation
Exposure)

Toxicological Profile: A Summary of Existing Data
and Gaps

A critical finding of this review is the profound lack of comprehensive toxicological data for
Homarylamine Hydrochloride. The physiological and toxicological properties of this
compound are largely unknown.[2]

Acute Toxicity

The substance is classified as "Harmful if swallowed".[3][4] It is also known to be an irritant to
the skin, mucous membranes, and eyes.[4] However, no quantitative lethal dose (LD50) values
from experimental studies are available in the public domain.

Chronic Toxicity, Genotoxicity, and Carcinogenicity

There is no available data on the potential for chronic toxicity, genotoxicity (mutagenicity), or
carcinogenicity of Homarylamine Hydrochloride. The substance is not listed by the
International Agency for Research on Cancer (IARC), the National Toxicology Program (NTP),
or the Occupational Safety & Health Administration (OSHA) as a known or suspected
carcinogen.

Reproductive and Developmental Toxicity
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No studies on the reproductive or developmental toxicity of Homarylamine Hydrochloride
have been identified.

Toxicological Data of Structurally Related
Compounds (for Context)

Given the data scarcity for Homarylamine Hydrochloride, examining structurally related
phenethylamines can provide some context for its potential toxicological properties. It must be
stressed that this information is not directly applicable to Homarylamine Hydrochloride and
should be used for contextual understanding only. Phenethylamines as a class are known to
act as central nervous system stimulants.[5]

The following table presents acute toxicity data for 3-Phenylethylamine and some of its analogs

in mice.
Compound LDLO (mg/kg) LD50 (mg/kg) LD100 (mg/kg) Reference
N-Me-PEA 176.6 + 3.3 200.0x 2.9 221.7+£3.3 [6]
p-Me-PEA 183.3+3.3 206.7 £ 3.3 225.0x2.9 [6]
0-Me-PEA 210.0+5.8 233.3+3.3 258.3+1.7 [6]
B-Me-PEA 220.0+5.8 2433+ 4.4 2783+ 4.4 [6]

Data obtained from studies in mice.

Postulated Mechanism of Action

No specific mechanism of action has been elucidated for Homarylamine Hydrochloride.
However, as a phenethylamine derivative, its pharmacological action is likely to involve the
modulation of monoamine neurotransmitter systems in the central nervous system.
Phenethylamines can act as releasing agents for norepinephrine and dopamine and may bind
to trace amine-associated receptor 1 (TAAR1).[5]
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Figure 1: Postulated general mechanism of action for phenethylamine derivatives.

Standard Toxicological Assessment Workflow

The comprehensive toxicological assessment of a chemical substance typically follows a

structured workflow to evaluate its potential hazards. The diagram below illustrates a standard

workflow, highlighting the areas where data for Homarylamine Hydrochloride is currently

unavailable.
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Toxicological Assessment Workflow for Homarylamine HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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